1-Cyclopropylpiperidine-4-carbonyl chloride

• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.66 g/mol
• IUPAC Name: 1-cyclopropylpiperidine-4-carbonyl chloride
• InChI: InChI=1S/C9H14ClNO/c10-9(12)7-3-5-11(6-4-7)8-1-2-8/h7-8H,1-6H2
• InChI Key: NFOZFVSQDLADFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCC(CC2)C(=O)Cl

Description

1-Cyclopropylpiperidine-4-carbonyl chloride is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 1-cyclopropyl piperidine-4-carboxylic acid (10.0 grams, 48.6 mmol, obtained in above step) in dichloromethane (198 mL) cooled at 0° C. was added dry dimethyl formamide (2 mL) followed by drop wise addition of oxalyl chloride (12.5 mL, 145.8 mmol). The reaction mixture was gradually warmed to room temperature and stirred for 1 hour. The volatiles were removed under reduced pressure and the crude 1-cyclopropyl piperidine-4-carbonyl chloride (11.0 grams). This crude product was used in the next reaction without purification.